Cas no 143425-78-9 ((2,4,6-trimethylphenyl)methylhydrazine)

• Product Name: (2,4,6-trimethylphenyl)methylhydrazine
• CAS No: 143425-78-9
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD07786562
• CID: 108341
• PubChem ID: 15744468
• Update Time: 2025-06-10

(2,4,6-trimethylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,[(2,4,6-trimethylphenyl)methyl]-
• (Mesitylmethyl)hydrazine
• 2,4,6-Trimethyl-benzyl-hydrazine
• (2,4,6-Trimethylbenzyl)hydrazine
• 2,4,6-trimethylbenzylhydrazine
• ACMC-20dpkp
• AG-D-85924
• CTK4C3639
• (2,4,6-trimethylphenyl)methylhydrazine
• CS-0280359
• F83496
• DTXSID60577869
• EN300-270801
• 143425-78-9
• [(2,4,6-trimethylphenyl)methyl]hydrazine
• AKOS000161446
• SB76411

• MDL： MFCD07786562
• Inchi： 1S/C10H16N2/c1-7-4-8(2)10(6-12-11)9(3)5-7/h4-5,12H,6,11H2,1-3H3
• InChI Key： ZQRKUBCVPHGWSF-UHFFFAOYSA-N
• SMILES： N(CC1C(C)=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 164.13148
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

(2,4,6-trimethylphenyl)methylhydrazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2,4,6-trimethylphenyl)methylhydrazine

Introduction to (2,4,6-trimethylphenyl)methylhydrazine (CAS No. 143425-78-9)

(2,4,6-trimethylphenyl)methylhydrazine, identified by its Chemical Abstracts Service number CAS No. 143425-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex aromatic structure and hydrazine moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (2,4,6-trimethylphenyl)methylhydrazine consists of a phenyl ring substituted with three methyl groups at the 2, 4, and 6 positions, to which a methylhydrazine group is attached. This arrangement imparts a high degree of steric hindrance and electronic richness to the molecule, influencing its reactivity and interaction with biological targets. The compound's stability under various conditions makes it a preferred choice for researchers exploring novel synthetic pathways.

In recent years, (2,4,6-trimethylphenyl)methylhydrazine has been extensively studied for its potential applications in drug development. Its hydrazine group is particularly noteworthy, as it can participate in various chemical reactions such as condensation, oxidation, and reduction processes. These reactions are crucial in the formation of more complex molecules, including heterocyclic compounds that often serve as pharmacophores in medicinal chemistry.

One of the most compelling aspects of (2,4,6-trimethylphenyl)methylhydrazine is its role in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop new analogs with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. The ability to modify the phenyl ring and the hydrazine group allows for fine-tuning of these properties, making it a versatile tool in drug discovery.

The latest advancements in computational chemistry have further highlighted the significance of (2,4,6-trimethylphenyl)methylhydrazine. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies often involve simulating the binding affinity of the compound with enzymes and receptors, which can guide the development of more effective therapeutic agents.

Additionally, the green chemistry movement has prompted researchers to explore sustainable methods for synthesizing (2,4,6-trimethylphenyl)methylhydrazine. Catalytic processes that minimize waste and energy consumption are being prioritized. Such approaches not only reduce environmental impact but also improve cost-efficiency in large-scale production. The integration of these principles aligns with global efforts to promote sustainable chemical practices.

The pharmaceutical industry has also shown interest in (2,4,6-trimethylphenyl)methylhydrazine due to its potential as a building block for novel drug candidates. Its structural motif is found in several approved drugs, underscoring its importance in medicinal chemistry. Researchers continue to explore its derivatives to identify new therapeutic opportunities across various disease areas.

In conclusion, (2,4,6-trimethylphenyl)methylhydrazine (CAS No. 143425-78-9) represents a fascinating compound with diverse applications in chemical synthesis and drug development. Its unique structural features and reactivity make it a valuable asset for researchers seeking to innovate in pharmaceutical science. As advancements continue to emerge in computational chemistry and green chemistry practices, the role of this compound is expected to expand further.